Cas no 1236268-89-5 (N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide)

• Product Name: N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide
• CAS No: 1236268-89-5
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 6160360
• PubChem ID: 45511258
• Update Time: 2025-06-09

N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide
• N-{[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl}-5-oxopyrrolidine-2-carboxamide
• N-[[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-5-oxopyrrolidine-2-carboxamide
• F2493-2872
• N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)-5-oxopyrrolidine-2-carboxamide
• AKOS024652309
• 1236268-89-5

• Inchi： 1S/C16H17N3O4/c1-22-12-4-2-3-10(7-12)14-8-11(19-23-14)9-17-16(21)13-5-6-15(20)18-13/h2-4,7-8,13H,5-6,9H2,1H3,(H,17,21)(H,18,20)
• InChI Key： SFSHJWKRQFVPSC-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(NCC2C=C(C3C=CC=C(C=3)OC)ON=2)=O)N1

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide

N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide (CAS No. 1236268-89-5): A Comprehensive Overview

N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide, also known by its CAS number 1236268-89-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group, an oxazol ring, and a pyrrolidine backbone. These structural elements contribute to its potential therapeutic applications and biological activities.

The methoxyphenyl group is a common substituent in many bioactive molecules due to its ability to enhance lipophilicity and improve pharmacokinetic properties. In the context of N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide, this group likely plays a crucial role in modulating the compound's interaction with biological targets. Recent studies have shown that methoxyphenyl derivatives exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for the treatment of various diseases.

The oxazol ring is another key structural feature of this compound. Oxazoles are heterocyclic compounds that are widely used in drug discovery due to their diverse biological activities. They are known to exhibit anti-inflammatory, antiviral, and anticancer properties. In N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide, the oxazol ring may contribute to the compound's ability to interact with specific protein targets, such as enzymes or receptors involved in disease pathways.

The pyrrolidine backbone of N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide is another important structural element. Pyrrolidines are five-membered heterocyclic compounds that are often used in the design of bioactive molecules due to their conformational flexibility and ability to form hydrogen bonds. This flexibility can enhance the compound's binding affinity to target proteins, thereby improving its therapeutic efficacy.

Recent research has focused on the potential therapeutic applications of N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess antioxidant properties, which can help protect cells from oxidative stress and damage.

In the context of cancer research, N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have therapeutic potential for the treatment of various types of cancer.

Furthermore, N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide has been investigated for its neuroprotective properties. Research has shown that it can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate oxidative stress and inflammation may contribute to its neuroprotective effects.

In terms of pharmacokinetics, N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-5-oxopyrrolidine-2-carboxamide has been found to have favorable properties such as good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Overall, N-{5-(3-methoxyphenyl)-1,2-oxazol\-3\-ylmethyl\}-5\-oxopyrrolidine\-2\-carboxamide (CAS No\. 1236268\-89\-5) represents a promising compound with a wide range of potential therapeutic applications\. Its unique structural features and biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical sciences\.